![molecular formula C13H12N4O2 B2580434 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid CAS No. 1282356-40-4](/img/structure/B2580434.png)
5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmaceuticals and material sciences. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis of Novel Derivatives
Research has led to the development of novel synthesis methods and transformations for derivatives of pyrazole and indazole compounds, which are structurally related to 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid. For instance, Hote and Lokhande (2014) outlined an efficient synthesis route for 4-Indazolyl-1,3,4-trisubstituted pyrazole derivatives, demonstrating the versatility of indazole and pyrazole frameworks in organic synthesis (Baliram S. Hote, P. Lokhande, 2014). Such methodologies are crucial for expanding the library of compounds available for biological and pharmaceutical research.
Fluorination Techniques
The study by Yuan et al. (2017) introduced a metal-free approach for the decarboxylative fluorination of heteroaromatic carboxylic acids, including those related to the structure of interest. This method facilitates the synthesis of fluorinated derivatives, enhancing the exploration of heteroaromatic compounds in medicinal chemistry and material science (Xi Yuan, Jian-Fei Yao, Zhen-Yu Tang, 2017).
Anticancer Activity
Derivatives of pyrazole and indazole have been studied for their potential anticancer activities. Pellei et al. (2020) synthesized copper(I) complexes of bis(pyrazol-1-yl) carboxylic acid derivatives, showing significant antitumor activity against various human tumor cell lines. These findings suggest that structurally similar compounds to 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid could serve as lead compounds in the development of new anticancer agents (M. Pellei, Luca Bagnarelli, Lorenzo Luciani, et al., 2020).
Heterocyclic Rearrangements
The rearrangement of heterocyclic carboxylic acids into other functionalized heterocycles is another area of interest. Potkin et al. (2012) demonstrated the rearrangement of isoxazole-3-carboxylic acids into oxadiazoles, highlighting the chemical flexibility and reactivity of these molecules in synthesizing diverse heterocyclic compounds (V. Potkin, S. K. Petkevich, A. Lyakhov, L. Ivashkevich, 2012).
properties
IUPAC Name |
5-indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O2/c1-8-11(13(18)19)12(16(2)15-8)17-10-6-4-3-5-9(10)7-14-17/h3-7H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZYFYMNWFNRMJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C(=O)O)N2C3=CC=CC=C3C=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.